1-(4-(Dimethylamino)-2-morpholinopyrimidin-5-yl)-3-phenylurea

Specification

• CAS No.: 1797083-46-5
• Molecular Formula: C17H22N6O2
• Molecular Weight: 342.403
• IUPAC Name: 1-[4-(dimethylamino)-2-morpholin-4-ylpyrimidin-5-yl]-3-phenylurea
• Standard InChI: InChI=1S/C17H22N6O2/c1-22(2)15-14(20-17(24)19-13-6-4-3-5-7-13)12-18-16(21-15)23-8-10-25-11-9-23/h3-7,12H,8-11H2,1-2H3,(H2,19,20,24)
• Standard InChI Key: HCWSRSUYWUAYOG-UHFFFAOYSA-N
• SMILES: CN(C)C1=NC(=NC=C1NC(=O)NC2=CC=CC=C2)N3CCOCC3

Introduction

1-(4-(Dimethylamino)-2-morpholinopyrimidin-5-yl)-3-phenylurea is a complex organic compound with a molecular formula of C17H22N6O2 and a molecular weight of 342.39 g/mol. This compound features a unique combination of functional groups, including a dimethylamino group, a morpholino group attached to a pyrimidine ring, and a phenylurea moiety. The presence of these groups confers distinct chemical reactivity and biological activity, making it a subject of interest for researchers in various fields.

Synthesis Methods

The synthesis of 1-(4-(Dimethylamino)-2-morpholinopyrimidin-5-yl)-3-phenylurea typically involves multiple steps, starting with the preparation of the pyrimidine ring. The dimethylamino and morpholino groups are introduced through nucleophilic substitution reactions. The formation of the urea linkage is achieved via a condensation reaction with an appropriate isocyanate or carbamate precursor. Reaction conditions, such as temperature, solvent choice, and catalysts, are crucial for achieving high yields and purity.

Potential Applications

This compound has potential applications in various scientific fields due to its unique structure and reactivity:

• Chemistry: It can serve as a building block for synthesizing more complex molecules and studying reaction mechanisms.

• Biology: It may be used as a probe for investigating biological pathways and interactions, particularly those involving nucleic acids and proteins.

• Medicine: The compound could have therapeutic applications, such as anticancer or antiviral agents, due to its ability to interact with specific molecular targets.

Comparison with Similar Compounds

Similar compounds, such as those featuring pyrimidine rings with different substituents, have been studied extensively for their biological activities. For example, pyrrolo[3,2-d]pyrimidine derivatives have been explored as inhibitors of thymidylate synthase and dihydrofolate reductase. The presence of a morpholino group in 1-(4-(Dimethylamino)-2-morpholinopyrimidin-5-yl)-3-phenylurea may confer unique properties compared to these analogues.